2-(2,3-dihydro-1H-indol-2-yl)acetic acid hydrochloride

• IUPAC Name: 2-(2,3-dihydro-1H-indol-2-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C10H11NO2.ClH/c12-10(13)6-8-5-7-3-1-2-4-9(7)11-8;/h1-4,8,11H,5-6H2,(H,12,13);1H
• InChI Key: QCAOPCWBFOTSRD-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=CC=CC=C21)CC(=O)O.Cl
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

2-(2,3-dihydro-1H-indol-2-yl)acetic acid hydrochloride is a derivative of indole. Indole derivatives are known for their diverse biological activities and clinical applications. They are found in many important synthetic drug molecules and bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives.

Synthesis Analysis

The synthesis of indole derivatives, such as 2-(2,3-dihydro-1H-indol-2-yl)acetic acid hydrochloride, often involves the reduction of the corresponding indoles containing acceptor groups in the indole ring for its activation. A synthetic strategy has been proposed to obtain new 2,3-dihydroindole derivatives from the corresponding polyfunctional 2-oxindoles. Three methods were proposed for the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides.

Molecular Structure Analysis

The molecular structure of 2-(2,3-dihydro-1H-indol-2-yl)acetic acid hydrochloride is based on the indole scaffold, which is a significant heterocyclic system in natural products and drugs. Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-(2,3-dihydro-1H-indol-2-yl)acetic acid hydrochloride include the reduction of functional groups in the 2-oxindole and 2-chloroindole molecules using various boron hydrides. The possibility of chemoselective reduction of the nitrile group in the presence of an amide was shown.

Mechanism of Action

The mechanism of action of indole derivatives is often related to their ability to bind with high affinity to multiple receptors. This makes them useful in the development of new derivatives with diverse biological activities.

Future Directions

Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities. They possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc., which have created interest among researchers to synthesize a variety of indole derivatives.